2,6-Difluoro-3-methoxyphenylacetonitrile

• IUPAC Name: 2-(2,6-difluoro-3-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C9H7F2NO/c1-13-8-3-2-7(10)6(4-5-12)9(8)11/h2-3H,4H2,1H3
• InChI Key: WCFOZBGIIGPILD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)CC#N)F
• Molecular Formula: C9H7F2NO
• Molecular Weight: 183.15 g/mol

Description

“2,6-Difluoro-3-methoxyphenylacetonitrile” is a chemical compound with the CAS Number: 886498-69-7. It has a molecular weight of 183.16 and its IUPAC name is (2,6-difluoro-3-methoxyphenyl)acetonitrile.

Molecular Structure Analysis

The InChI code for “2,6-Difluoro-3-methoxyphenylacetonitrile” is 1S/C9H7F2NO/c1-13-8-3-2-7(10)6(4-5-12)9(8)11/h2-3H,4H2,1H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“2,6-Difluoro-3-methoxyphenylacetonitrile” is a solid at ambient temperature.

Scientific Research Applications

Corrosion Inhibition

2,6-Difluoro-3-methoxyphenylacetonitrile and related compounds have been studied for their corrosion inhibition properties. For instance, 2-aminobenzene-1,3-dicarbonitriles derivatives, including a compound similar to 2,6-Difluoro-3-methoxyphenylacetonitrile, showed significant inhibition efficiency for mild steel corrosion in acidic environments. This finding is crucial for industrial applications where corrosion resistance is necessary (Verma, Quraishi, & Singh, 2015).

Polymer Solar Cells

In the field of solar energy, a derivative similar to 2,6-Difluoro-3-methoxyphenylacetonitrile was used in the design and synthesis of nonfullerene acceptors for polymer solar cells. This research indicates potential applications of such compounds in improving the efficiency and performance of solar cells (Wang et al., 2018).

Molecular Polymorphism and Isomorphism

The compound and its variants have been studied for their roles in molecular polymorphism and isomorphism, particularly in molecular rotors. This research provides insights into the structural behavior of these compounds, which could be critical in materials science and molecular engineering (Rodríguez‐Molina et al., 2013).

Synthesis Improvements

Research has also been conducted to improve the synthesis methods of compounds closely related to 2,6-Difluoro-3-methoxyphenylacetonitrile. Such improvements in synthetic processes can lead to more efficient and cost-effective production methods, which are beneficial for large-scale applications (Yi-tian, 2012).

Divergent Synthesis Techniques

Another area of application is in the field of organic chemistry, where derivatives of 2,6-Difluoro-3-methoxyphenylacetonitrile were used in solvent-controlled difluoromethylation, enabling divergent synthesis of various organic compounds. This approach is significant for the development of new synthetic routes in organic chemistry (Hua et al., 2016).

Safety and Hazards

This compound is classified as dangerous. It is toxic in contact with skin (H311) and harmful if inhaled (H332). It may cause respiratory irritation (H335), skin irritation (H315), and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), wearing protective gloves/protective clothing/eye protection/face protection (P280), and calling a POISON CENTER or doctor/physician if you feel unwell (P312).